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Compound of Interest

Compound Name: Diphenyl-p-tolylphosphine

Cat. No.: B086748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

diphenyl-p-tolylphosphine, a common organophosphorus compound utilized as a ligand in

catalysis and as a reagent in organic synthesis. Due to a lack of readily available quantitative

solubility data for diphenyl-p-tolylphosphine, this document focuses on the qualitative

solubility of the closely related and structurally similar compound, triphenylphosphine, and

provides a detailed experimental protocol for determining the solubility of solid organic

compounds.

Qualitative Solubility Profile
While specific quantitative solubility data for diphenyl-p-tolylphosphine is not extensively

documented in publicly available literature, its solubility can be inferred from its structural

analogue, triphenylphosphine. Diphenyl-p-tolylphosphine is a solid, nonpolar molecule.

Following the principle of "like dissolves like," it is expected to be soluble in nonpolar organic

solvents and less soluble in polar solvents.

Triphenylphosphine is reported to be soluble in a range of nonpolar to slightly polar organic

solvents, including:

Ethers[1]

Toluene[1]
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Chloroform[1]

Benzene[1]

Conversely, triphenylphosphine is insoluble in water.[1] The solubility of triphenylphosphine in

organic solvents generally increases with a rise in temperature.[1] Given the structural

similarity, diphenyl-p-tolylphosphine is anticipated to exhibit a comparable solubility profile.

Data on Solubility
As of the compilation of this guide, specific quantitative solubility values for diphenyl-p-
tolylphosphine in various organic solvents were not found in a comprehensive, tabulated

format in the reviewed literature. Researchers requiring precise solubility data for their

applications are encouraged to determine it experimentally using established methods.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid compound in a liquid solvent.[2][3] It involves preparing a saturated solution,

separating a known amount of the solution, evaporating the solvent, and weighing the

remaining solute.

Materials:

Diphenyl-p-tolylphosphine

Selected organic solvent(s)

Analytical balance

Conical flask or vial with a secure cap

Temperature-controlled shaker or magnetic stirrer

Syringe with a filter (e.g., 0.45 µm PTFE)

Pre-weighed evaporating dish or vial
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Oven or vacuum desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of diphenyl-p-tolylphosphine to a known volume of the chosen

organic solvent in a conical flask. An excess is achieved when undissolved solid remains

visible.[4]

Seal the flask to prevent solvent evaporation.

Place the flask in a temperature-controlled shaker or on a magnetic stirrer at a constant

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that solubility

equilibrium is reached.[4] Equilibrium is established when the concentration of the

dissolved solute remains constant over time.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a specific volume of the supernatant (the clear, saturated solution)

using a syringe fitted with a filter to remove any undissolved solid particles.

Solvent Evaporation:

Dispense the filtered saturated solution into a pre-weighed evaporating dish or vial.

Record the exact mass of the solution.

Place the dish in an oven at a temperature sufficient to evaporate the solvent without

decomposing the diphenyl-p-tolylphosphine. Alternatively, a vacuum desiccator can be

used for more gentle drying.[4]

Continue drying until a constant weight of the residue is achieved.
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Calculation of Solubility:

Weigh the dish with the dry diphenyl-p-tolylphosphine residue.

The mass of the dissolved solid is the final weight of the dish and residue minus the initial

weight of the empty dish.

The mass of the solvent is the total mass of the saturated solution withdrawn minus the

mass of the dissolved solid.

Solubility can then be expressed in various units, such as grams of solute per 100 grams

of solvent, or moles of solute per liter of solvent.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining

solubility.

Preparation of Saturated Solution Separation Measurement Calculation

Start Add excess diphenyl-p-tolylphosphine to solvent Equilibrate at constant temperature with agitation (24-48h) Allow undissolved solid to settle Withdraw supernatant with a filtered syringe Weigh the withdrawn saturated solution Evaporate solvent to dryness Weigh the dry residue Calculate solubility (g/100g solvent, etc.) End

Click to download full resolution via product page

Gravimetric Method for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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